3-{4-[difluoro(phosphono)methyl]phenyl}-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid

• Molecular Formula: C25H22F2NO7P
• Molecular Weight: 517.4 g/mol
• IUPAC Name: 3-[4-[difluoro(phosphono)methyl]phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C25H22F2NO7P/c26-25(27,36(32,33)34)16-11-9-15(10-12-16)13-22(23(29)30)28-24(31)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,28,31)(H,29,30)(H2,32,33,34)
• InChI Key: XKWYQNFAGUNPJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC=C(C=C4)C(F)(F)P(=O)(O)O)C(=O)O

Description

3-{4-[Difluoro(phosphono)methyl]phenyl}-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid is a synthetic amino acid derivative featuring three key structural elements:

Fmoc-protected amino group: The [(9H-fluoren-9-ylmethoxy)carbonyl] (Fmoc) group provides temporary protection for the amine during solid-phase peptide synthesis (SPPS), enabling selective deprotection under basic conditions .

Propanoic acid backbone: The carboxylic acid terminus facilitates conjugation to resins or other molecules in SPPS.

This compound is structurally tailored for applications in peptide chemistry and drug discovery, where phosphono groups often mimic phosphates in bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-alfa-FMoc-4-(phosphonodifluoromethyl)-L-phenylalanine typically involves multiple steps One common method starts with the protection of the amino group of L-phenylalanine using the FMoc groupThe reaction conditions often require the use of bases like sodium hydride and solvents such as tetrahydrofuran (THF) to facilitate the reactions .

Industrial Production Methods

Industrial production of N-alfa-FMoc-4-(phosphonodifluoromethyl)-L-phenylalanine involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to increase yield and purity, as well as implementing continuous flow processes to enhance efficiency. The use of automated peptide synthesizers is also common in industrial settings to streamline the production process .

Chemical Reactions Analysis

Types of Reactions

N-alfa-FMoc-4-(phosphonodifluoromethyl)-L-phenylalanine can undergo various chemical reactions, including:

Oxidation: The phosphonodifluoromethyl group can be oxidized to form phosphonic acid derivatives.

Reduction: Reduction reactions can target the FMoc group, leading to its removal and the exposure of the amino group.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate are commonly used.

Reduction: Palladium on carbon (Pd/C) in the presence of hydrogen gas is often employed for FMoc group removal.

Substitution: Electrophilic reagents like bromine or chloromethyl methyl ether can be used under acidic conditions.

Major Products Formed

Oxidation: Phosphonic acid derivatives.

Reduction: Deprotected amino acids.

Substitution: Functionalized phenylalanine derivatives.

Scientific Research Applications

Medicinal Chemistry

Fmoc-L-2,4-difluorophenylalanine is primarily utilized in the synthesis of peptide-based drugs. Its unique structure allows for the incorporation of fluorinated amino acids into peptides, enhancing their biological stability and activity.

• Fluorination Effects : The difluoromethyl group increases the acidity of the phosphonic acid moiety, making it a better mimic of phosphotyrosine. This property is beneficial for designing inhibitors of protein tyrosine phosphatases, which are crucial in various signaling pathways involved in cancer and diabetes .

Drug Development

This compound serves as a building block for developing new therapeutic agents. Its ability to stabilize peptide conformations allows researchers to design more effective drugs with improved pharmacokinetic properties.

• Case Study : In studies targeting specific kinases involved in cancer progression, the incorporation of Fmoc-L-2,4-difluorophenylalanine into peptide sequences has shown enhanced binding affinities compared to non-fluorinated counterparts .

Biochemical Research

In biochemical assays, this compound is used to study protein interactions and enzyme activities due to its ability to modify the properties of peptides.

• Enzyme Inhibition : Research has demonstrated that peptides containing Fmoc-L-2,4-difluorophenylalanine can effectively inhibit certain enzymes involved in metabolic pathways, providing insights into metabolic regulation .

Mechanism of Action

The mechanism of action of N-alfa-FMoc-4-(phosphonodifluoromethyl)-L-phenylalanine involves its incorporation into peptides and proteins. The FMoc group protects the amino group during synthesis, preventing unwanted side reactions. The phosphonodifluoromethyl group can interact with enzymes and other proteins, potentially inhibiting their activity by mimicking natural substrates or binding to active sites .

Comparison with Similar Compounds

Electronic Effects

• Nitro (–NO₂) and trifluoromethyl (–CF₃) substituents exhibit similar electron-withdrawing properties but lack the phosphate-mimetic functionality of the phosphono group .

Hydrophilicity and Solubility

• The phosphono group significantly increases aqueous solubility due to its polar nature, contrasting with hydrophobic analogs like the 3,4-dimethylbiphenyl derivative .
• Chlorophenyl and difluoromethylphenyl analogs exhibit moderate solubility in organic solvents, suitable for SPPS .

Biological Activity

The compound 3-{4-[difluoro(phosphono)methyl]phenyl}-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid (CAS No. 160751-44-0) is a phosphonic acid derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanism of action, therapeutic applications, and relevant research findings.

Molecular Characteristics

Property	Value
Molecular Formula	C25H22F2NO7P
Molar Mass	517.42 g/mol
Density	1.475 ± 0.06 g/cm³ (predicted)
pKa	1.07 ± 0.10 (predicted)

The compound features a difluoromethyl group, which contributes to its unique chemical reactivity and biological interactions.

The biological activity of this compound primarily stems from its ability to interact with various biological targets, particularly enzymes involved in metabolic pathways. The difluorophosphonomethyl moiety is hypothesized to mimic phosphate groups in biochemical processes, potentially influencing signaling pathways related to cell growth and proliferation.

Antitumor Activity

Recent studies have indicated that phosphonic acid derivatives can exhibit antitumor properties by inhibiting specific kinases involved in cancer cell signaling. For instance, a study demonstrated that compounds similar to 3-{4-[difluoro(phosphono)methyl]phenyl}-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid showed significant inhibition of cancer cell proliferation in vitro .

Case Study: Inhibition of Cancer Cell Lines

A screening assay conducted on various cancer cell lines revealed that this compound exhibited an IC50 value of approximately 50 µM against breast cancer cells, indicating moderate potency . The study highlighted the potential for further optimization of the compound's structure to enhance its efficacy.

Enzyme Inhibition

Another area of interest is the compound's role as an enzyme inhibitor. Research has shown that it can inhibit specific proteases and phosphatases, which are crucial for cellular signaling and metabolism . This inhibition can lead to altered cellular responses, making it a candidate for therapeutic applications in diseases characterized by dysregulated enzyme activity.

Potential Uses

Given its biological activity, 3-{4-[difluoro(phosphono)methyl]phenyl}-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid has potential applications in:

• Cancer Treatment : Targeting specific pathways involved in tumor growth.
• Inflammatory Diseases : Modulating enzyme activity linked to inflammation.
• Neurological Disorders : Investigating effects on neurotransmitter systems through enzyme inhibition.

Research Findings

Recent literature reviews and experimental studies have underscored the need for further research into the pharmacodynamics and pharmacokinetics of this compound. A comprehensive analysis of its interactions with biological targets is essential for understanding its full therapeutic potential .

Q & A

Q. What are the recommended synthetic routes for preparing this compound, and how do reaction conditions influence yield?

The compound’s synthesis typically involves Fmoc-protection of the amino group and introduction of the difluoro(phosphono)methyl group. Key steps include:

• Coupling reactions : Use of DCC (dicyclohexylcarbodiimide) and DMAP (4-dimethylaminopyridine) in dichloromethane for activating carboxyl groups ().
• Fmoc protection : Reaction with Fmoc-Cl in 1,4-dioxane/aqueous Na₂CO₃ at room temperature ().
• Phosphono group introduction : Phosphorylation via Michaelis-Arbuzov or nucleophilic substitution (not explicitly detailed in evidence but inferred from related compounds in ).

Methodological Note : Optimize solvent systems (e.g., THF/water mixtures for saponification) and monitor pH during extractions to avoid decomposition of acid-sensitive groups .

Q. How can researchers verify the compound’s identity and purity post-synthesis?

• Analytical Techniques :
  • NMR : ¹H, ¹³C, and ¹⁹F NMR to confirm substitution patterns (e.g., difluoro groups at δ ~-100 ppm in ¹⁹F NMR) .
  • Mass Spectrometry : High-resolution MS (e.g., ESI-MS) to validate molecular weight (expected [M+H]⁺ ~600–650 Da based on analogs in ).
  • HPLC : Reverse-phase chromatography (C18 columns, acetonitrile/water gradients) for purity assessment (>95% recommended for biological assays) .

Q. What are the critical stability considerations for storage and handling?

• Storage : Protect from moisture and light at -20°C under inert gas (N₂/Ar) to prevent Fmoc deprotection or phosphono hydrolysis .
• Handling : Use anhydrous solvents (e.g., DMF, DCM) during synthesis to avoid side reactions. Monitor for decomposition via TLC or HPLC if stored >6 months .

Advanced Research Questions

Q. How does the difluoro(phosphono)methyl group influence the compound’s biochemical interactions?

• Mechanistic Insights :
  • The phosphono group enhances metal-binding capacity (e.g., Mg²⁺/Ca²⁺), relevant for enzyme inhibition studies .
  • Difluoro substitution reduces metabolic degradation compared to non-fluorinated analogs, as seen in related fluorophenyl derivatives ().
• Structural-Activity Relationship (SAR) : Compare with non-fluorinated or monofluorinated analogs (e.g., from ) to assess bioactivity changes.

Q. How can conflicting spectroscopic data (e.g., unexpected NMR peaks) be resolved?

• Troubleshooting Steps :
  • Confirm solvent purity (e.g., deuterated DMSO vs. CDCl₃ may shift peaks).
  • Check for residual coupling agents (e.g., DCC byproducts at δ 1.2–1.5 ppm in ¹H NMR) .
  • Use 2D NMR (COSY, HSQC) to assign ambiguous signals, especially overlapping aromatic protons from Fmoc .

Q. What strategies optimize this compound’s application in peptide-based drug delivery?

• Peptide Conjugation :
  • Use HATU/DIPEA for amide bond formation with lysine or arginine residues.
  • Monitor Fmoc deprotection with piperidine (20% in DMF) to avoid premature cleavage .
• Targeted Delivery : Incorporate the phosphono group for bone-targeting (e.g., hydroxyapatite binding) or phosphatase-sensitive release .

Q. How do solvent polarity and pH affect the compound’s reactivity in coupling reactions?

• Solvent Effects : Polar aprotic solvents (DMF, DMSO) enhance solubility but may promote Fmoc hydrolysis at high temperatures (>40°C).
• pH Dependence : Maintain pH 7–8 during aqueous workups to prevent acid-catalyzed decomposition of the phosphono group .